Benzene, 2-(bromomethyl)-1,3-dichloro-5-(trifluoromethyl)-

• Molecular Formula: C8H4BrCl2F3
• Molecular Weight: 307.92 g/mol
• IUPAC Name: 2-(bromomethyl)-1,3-dichloro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H4BrCl2F3/c9-3-5-6(10)1-4(2-7(5)11)8(12,13)14/h1-2H,3H2
• InChI Key: RKEUOROPQMBYRL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)CBr)Cl)C(F)(F)F

Description

Benzene, 2-(bromomethyl)-1,3-dichloro-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H4BrCl2F3 and its molecular weight is 307.92 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Dissolve (2,6-dichloro-4-trifluoromethyl-phenyl)-methanol (7.5 g, 31 mmol) is THF (40 mL) and cool to 0° C. Add PBr3 (5.0 g, 18 mmol) under nitrogen and stir at 0° C. for 30 minutes. Pour into saturated aqueous sodium bicarbonate and extract with methylene chloride. Dry over sodium sulfate, filter and concentrate. Purify over silica gel (hexanes) to obtain 9.0 g (96%) of the title compound.